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Compound of Interest

3-Bromoisoxazole-5-carboxylic
Compound Name: o
aci

Cat. No.: B046756

An In-depth Technical Guide to 3-
Bromoisoxazole-5-carboxylic acid

This document provides a detailed overview of the chemical properties, structure, and
nomenclature of 3-Bromoisoxazole-5-carboxylic acid, a compound of interest for
researchers and professionals in the fields of chemistry and drug development.

Chemical Identity and Properties

3-Bromoisoxazole-5-carboxylic acid is a heterocyclic compound with the molecular formula
C4H2BrNO3.[1][2] It is recognized by its CAS Number, 6567-35-7.[2][3] This compound is often
utilized in the synthesis of more complex molecules, including antibacterial agents.
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Identifier Value Source

3-bromo-1,2-oxazole-5-
IUPAC Name ] ] PubChem[1]
carboxylic acid

PubChem, Santa Cruz

Molecular Formula C4H2BrNO3 )
Biotechnology[1][2]
] PubChem, Santa Cruz
Molecular Weight 191.97 g/mol )
Biotechnology[1][2]
Santa Cruz Biotechnology,
CAS Number 6567-35-7 _
ChemicalBook[2][3]
SMILES C1=C(ON=C1Br)C(=0)0O BLD Pharm[4]

Chemical Structure

The structure of 3-Bromoisoxazole-5-carboxylic acid is characterized by a five-membered
isoxazole ring. This heterocyclic ring contains a nitrogen atom and an oxygen atom in adjacent
positions. A bromine atom is substituted at the 3rd position of the ring, and a carboxylic acid
group (-COOH) is attached at the 5th position.

IUPAC Nomenclature

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature, is 3-bromo-1,2-oxazole-5-carboxylic acid.[1] This
name precisely describes the molecular structure:

¢ Isoxazole: The core five-membered heterocyclic ring containing adjacent oxygen and
nitrogen atoms. The numbering "1,2" specifies the positions of the oxygen and nitrogen
atoms relative to each other.

» 3-bromo: Indicates a bromine atom is attached to the third carbon atom of the isoxazole ring.

e 5-carboxylic acid: Denotes that a carboxylic acid group is bonded to the fifth atom of the
isoxazole ring.
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Logical Structure Diagram

The following diagram illustrates the connectivity of the functional groups to the core isoxazole
ring as described by the IUPAC name.

Isoxazole Ring

ubstituted at ubstituted at

Bromine Atom Carboxylic Acid Group
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Connectivity of 3-Bromoisoxazole-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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